Cas no 878-13-7 (Cycloundecanone)

• Product Name: Cycloundecanone
• CAS No: 878-13-7
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 725401
• PubChem ID: 24846556
• Update Time: 2025-10-30

Cycloundecanone Chemical and Physical Properties

Names and Identifiers

• Cycloundecanone
• cycloundecanon
• NSC 96907
• 8KH5U4Y92L
• A842377
• DB-057026
• NS00043156
• Cycloundecanone, 97%
• SCHEMBL268555
• 878-13-7
• UNII-8KH5U4Y92L
• DTXCID30159136
• EINECS 212-899-9
• NSC96907
• AKOS028108385
• DTXSID00236645
• Cycloundecan-1-one
• NSC-96907

• MDL： MFCD00003715
• Inchi： 1S/C11H20O/c12-11-9-7-5-3-1-2-4-6-8-10-11/h1-10H2
• InChI Key： UPOSSYJVWXLPTA-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCCCCC1

Computed Properties

• Exact Mass: 168.15100
• Monoisotopic Mass: 168.151415257 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.28
• Topological Polar Surface Area: 17.1Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.6

Experimental Properties

• Color/Form: Not determined
• Density: 0.898 g/mL at 25 °C(lit.)
• Boiling Point: 106 °C/4 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.481(lit.)
• PSA: 17.07000
• LogP: 3.47010
• Solubility: Not determined
• Vapor Pressure: 0.05 mmHg

Cycloundecanone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23; S24/25
• FLUKA BRAND F CODES：8-9-23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cycloundecanone

Recent Advances in Cycloundecanone (CAS 878-13-7) Research: Applications and Innovations in Chemical Biology and Pharmaceutical Sciences

Cycloundecanone (CAS 878-13-7), a medium-sized cyclic ketone, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its 11-membered ring structure, serves as a key intermediate in the synthesis of complex organic molecules, including fragrances, macrocyclic drugs, and bioactive natural products. Recent studies have explored its potential in drug discovery, material science, and biocatalysis, highlighting its unique physicochemical properties and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Cycloundecanone as a scaffold for designing novel macrocyclic kinase inhibitors. Researchers utilized its conformational flexibility to optimize binding affinity and selectivity against challenging drug targets, such as protein kinases implicated in cancer and inflammatory diseases. The study reported a 40% improvement in target engagement compared to linear analogs, underscoring the value of cyclic ketone frameworks in medicinal chemistry.

In the field of biocatalysis, a breakthrough published in ACS Catalysis (2024) revealed engineered enzymes capable of stereoselective functionalization of Cycloundecanone. By employing directed evolution techniques, scientists created cytochrome P450 variants that catalyze C-H activation at specific positions of the ring system, enabling efficient synthesis of enantiomerically pure derivatives. This advancement addresses longstanding challenges in the asymmetric synthesis of medium-sized rings, opening new avenues for producing chiral building blocks.

Material science applications have also emerged, with a 2024 Nature Materials report describing Cycloundecanone-derived polymers exhibiting unusual shape-memory properties. The researchers attributed these characteristics to the compound's ability to form dynamic non-covalent networks through ring-chain equilibria. These materials show promise for biomedical applications such as self-adjusting drug delivery systems and smart surgical sutures.

Ongoing clinical investigations (Phase I/II trials as of Q2 2024) are evaluating Cycloundecanone-containing prodrugs for improved CNS penetration. The molecule's lipophilicity and moderate ring strain appear to facilitate blood-brain barrier crossing while maintaining metabolic stability. Preliminary results suggest enhanced bioavailability of neuroactive compounds when conjugated to this scaffold.

From a synthetic chemistry perspective, recent methodological advances (2023-2024) have significantly improved the efficiency of Cycloundecanone production. New catalytic systems employing earth-abundant metals have achieved yields exceeding 85% from linear precursors, addressing previous scalability limitations. These developments are particularly relevant for industrial applications where cost-effective production is crucial.

The environmental impact of Cycloundecanone production and use has also been investigated. Life cycle assessment studies (2024) indicate that modern synthetic routes generate 30% less waste compared to traditional methods, aligning with green chemistry principles. Researchers have developed biodegradable derivatives that maintain functionality while reducing ecological persistence.

Looking forward, the unique properties of Cycloundecanone continue to inspire innovative applications. Computational studies predict its potential in supramolecular chemistry as a building block for molecular machines, while ongoing biological screening suggests previously unrecognized antimicrobial activity against drug-resistant pathogens. The compound's versatility ensures its enduring relevance across multiple scientific disciplines.